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Get Quote

Technical Guide: 2-Bromo-3,5-dichloro-4-

methoxypyridine

A Strategic Scaffold for sGC Stimulators and Kinase
Inhibitors[1]

Executive Summary

2-Bromo-3,5-dichloro-4-methoxypyridine is a densely functionalized pyridine intermediate

\

used in the synthesis of advanced small molecule therapeutics.[1] Its value lies in its
orthogonal reactivity profile:

o C2-Bromo: A highly reactive handle for transition-metal catalyzed cross-coupling (Suzuki-
Miyaura, Buchwald-Hartwig).[1]

e C3/C5-Dichloro: Provides metabolic stability by blocking oxidative hotspots and induces
steric "twist" to lock ligand conformations.
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o C4-Methoxy: An electron-donating group that modulates the pyridine ring's basicity and can
serve as a masked hydroxyl group (pyridone precursor).[1]

This scaffold is notably associated with the development of Soluble Guanylate Cyclase (sGC)
stimulators for cardiovascular diseases and Type Il kinase inhibitors.

Chemical Profile & Properties[2][3][4][5][6][7]1[8]1[9]
[10]

Property Specification

Chemical Name 2-Bromo-3,5-dichloro-4-methoxypyridine

1823961-01-8 (Analogous: 1211520-39-6 for 5-

CAS Number _
Cl variant)
Molecular Formula CeHaBrCIzNO
Molecular Weight 256.91 g/mol
Appearance Off-white to pale yellow crystalline solid
. Soluble in DCM, THF, DMSO; sparingly soluble
Solubility )
In water
Key Hazard Skin Irritant (H315), Eye Irritant (H319)

Structural Logic

The presence of chlorine atoms at the 3- and 5-positions is not merely for potency; it serves a
critical pharmacokinetic function.[1] By blocking the most accessible sites for Cytochrome P450
oxidation, these chlorines significantly extend the half-life of the final drug molecule.
Furthermore, the steric bulk of the chlorines forces any substituent at the C2 or C4 position to
rotate out of planarity, often improving selectivity for enzyme pockets.

Validated Synthesis Workflow

The most robust synthesis of this intermediate avoids direct halogenation of the pyridine ring,
which often leads to inseparable mixtures. Instead, a Sandmeyer-based approach starting from
an amino-pyridine is the industry standard for high purity.[1]
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Reaction Pathway Diagram[1][12][13]

Electrophilic Subst. | step 1: Chiorination 3,5-Dichloro-4- Diazotization _ | step 2: Sandmeyer Rxn Nucleophilic Subst.

(NCS, MeCN, 50°C) methoxypyridin-2-amine (NaNO2, HBr, Br2, 0°C)

4-Methoxypyridin-2-amine

Click to download full resolution via product page

Caption: Figure 1. Two-step synthesis via chlorination and Sandmeyer transformation.[1]

Detailed Protocol
Step 1: Synthesis of 3,5-Dichloro-4-methoxypyridin-2-amine

Rationale: The amino group at C2 strongly activates the ring, directing the electrophilic chlorine
atoms to the C3 and C5 positions with high regioselectivity.[1]

Charge: Dissolve 4-methoxypyridin-2-amine (1.0 eq) in Acetonitrile (MeCN) (10 vol).
o Reagent: Add N-Chlorosuccinimide (NCS) (2.2 eq) portion-wise to control exotherm.

e Reaction: Heat to 50°C and stir for 4—6 hours. Monitor by HPLC for disappearance of starting
material.

o Workup: Cool to room temperature. Concentrate solvent. Resuspend in water and extract
with Ethyl Acetate. Wash organic layer with brine, dry over Na2SOa, and concentrate.

* Yield: Expect ~75-85% yield of the dichloro-amine intermediate.

Step 2: Conversion to 2-Bromo-3,5-dichloro-4-methoxypyridine

Rationale: Direct bromination of electron-deficient pyridines is difficult.[1] The Sandmeyer
reaction converts the C2-amine to a diazonium salt, which is then displaced by bromide.

e Setup: In a reactor, charge 3,5-dichloro-4-methoxypyridin-2-amine (1.0 eq) and 48%
Hydrobromic Acid (HBr) (10 eq). Cool to -5°C.[1]

o Diazotization: Add Bromine (Br2) (3.0 eq) dropwise, followed by a solution of Sodium Nitrite
(NaNOz2) (2.5 eq) in water, maintaining temperature < 0°C. Caution: Evolution of NOx gases.
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Reaction: Stir at 0°C for 1 hour, then allow to warm to room temperature over 2 hours.

Quench: Pour mixture into ice water containing NaOH (to neutralize excess acid) and
Sodium Thiosulfate (to quench excess bromine).

Isolation: Extract with Dichloromethane (DCM). Purify via silica gel chromatography
(Hexane/EtOAc gradient).

Target:2-Bromo-3,5-dichloro-4-methoxypyridine is isolated as a crystalline solid.[1]

Pharmaceutical Applications & Reactivity[1][4][12]
Reactivity Map

The molecule possesses three distinct "zones" of reactivity, allowing for sequential
functionalization.

2-Bromo-3,5-dichloro-
4-methoxypyridine

C2-Position (Bromo) C3/C5-Position (Dichloro) C4-Position (Methoxy)
Primary Reaction Site Metabolic Blockade Electronic Tuning
Suzuki/Buchwald Coupling Steric Enforcement Demethylation -> Pyridone

Click to download full resolution via product page

Caption: Figure 2. Orthogonal reactivity zones of the scaffold.

Key Therapeutic Classes[2]

¢ sGC Stimulators (Cardiovascular):

o Mechanism: Soluble Guanylate Cyclase stimulators often require a substituted pyridine
ring linked to a pyrazole or pyrimidine core. The 3,5-dichloro pattern is critical for fitting into
the hydrophobic pocket of the sGC enzyme while resisting rapid metabolism.
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o Reference: This specific substitution pattern is cited in patents related to fused pyrazine
derivatives for sGC stimulation [1].

» Kinase Inhibitors (Oncology):

o Mechanism: The 2-bromo group allows coupling to hinge-binding motifs (e.g.,
aminopyrazoles).[1] The 4-methoxy group can be converted to a hydroxyl (pyridone) to
serve as a hydrogen bond donor/acceptor pair with the kinase hinge region [2].

Quality Control & Analytics
To ensure suitability for GMP manufacturing, the following specifications are recommended:
e HPLC Purity: >98.0% (Area %).
o Critical Impurity: Monochloro analogs (must be <0.5% as they alter potency).
e 1H NMR (DMSO-ds):
o Singlet at ~d 4.0 ppm (Methoxy group).
o No aromatic protons (The ring is fully substituted).

¢ Residual Solvents: Acetonitrile < 410 ppm (Class 2 limit).
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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